Cas no 50639-30-0 (Acetic acid, 2-diazo-,2-methylpropyl ester)

Acetic acid, 2-diazo-,2-methylpropyl ester structure
50639-30-0 structure
Product Name:Acetic acid, 2-diazo-,2-methylpropyl ester
CAS No:50639-30-0
MF:C6H10N2O2
MW:142.155801296234
CID:379411
PubChem ID:148501
Update Time:2025-04-19

Acetic acid, 2-diazo-,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-diazo-,2-methylpropyl ester
    • (E)-2-diazonio-1-(2-methylpropoxy)ethenolate
    • isobutyl diazoacetate
    • 2-Methylpropyl diazoacetate
    • 50639-30-0
    • Acetic acid, diazo-, 2-methylpropyl ester
    • Inchi: 1S/C6H10N2O2/c1-5(2)4-10-6(9)3-8-7/h3,5H,4H2,1-2H3
    • InChI Key: OSUYLZXOVVTSDE-UHFFFAOYSA-N
    • SMILES: O(C(C=[N+]=[N-])=O)CC(C)C

Computed Properties

  • Exact Mass: 142.0743
  • Monoisotopic Mass: 142.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4
  • XLogP3: 1.7

Experimental Properties

  • PSA: 60.44

Acetic acid, 2-diazo-,2-methylpropyl ester Related Literature

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